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Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isopropylamine hydrochloride (IPA HCl), a primary amine salt, serves as a crucial building

block in the synthesis of a wide array of chemical entities, including active pharmaceutical

ingredients (APIs) and agrochemicals. Its structure, characterized by an isopropyl group

attached to an ammonium chloride moiety, imparts specific physical and chemical properties

that are leveraged in various synthetic transformations. This technical guide provides an in-

depth overview of the structure of isopropylamine hydrochloride and details various

synthetic methodologies for its preparation. The synthesis routes discussed herein include the

direct hydrochlorination of isopropylamine, a metathetical reaction with ammonium chloride,

and a biosynthetic pathway. This document aims to furnish researchers and professionals in

drug development and chemical synthesis with detailed experimental protocols, comparative

data, and a thorough understanding of the principles underlying the synthesis of this vital

chemical intermediate.

Chemical Structure and Properties
Isopropylamine hydrochloride is the salt formed from the neutralization of the weak base

isopropylamine with hydrochloric acid. The structure consists of an isopropylammonium cation

and a chloride anion.
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IUPAC Name: Propan-2-aminium chloride Synonyms: 2-Aminopropane hydrochloride,

Isopropylammonium chloride[1] CAS Number: 15572-56-2 Molecular Formula: C₃H₁₀ClN

Molecular Weight: 95.57 g/mol

The presence of the ammonium group makes the compound highly polar and readily soluble in

water and polar organic solvents.
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Biosynthetic Route to Isopropylamine Hydrochloride

Step 1: Biosynthesis of Isopropylamine

Step 2: Purification

Step 3: Salt Formation

Isopropanol

Reaction at 38-40°C

Ammonia Water Laccase (Catalyst)

Isopropylamine & Isopropyl Ether Mixture

Distillation at 55-60°C

Pure Isopropylamine

Dissolve in Organic Solvent
(e.g., Methyl tert-butyl ether)

Cool to 0-5°C

Introduce HCl gas (pH 1-2)

Stir for 4 hours

Filter and Dry

Isopropylamine Hydrochloride
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Reductive Amination of Acetone

Acetone

Reaction at 150-220°C

Ammonia Hydrogen (Reducing Agent) Catalyst
(e.g., Copper-Nickel-Clay)

Isopropylamine & Diisopropylamine Mixture

Distillation

Pure Isopropylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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